Cas no 149101-11-1 (Tris(1-methoxy-2-methyl-2-propoxy)bismuth)

• Product Name: Tris(1-methoxy-2-methyl-2-propoxy)bismuth
• CAS No: 149101-11-1
• MF: C₁₅H₃₃BiO₆
• MW: 518.399303197861
• CID: 5209775
• Update Time: 2025-07-23

Tris(1-methoxy-2-methyl-2-propoxy)bismuth Chemical and Physical Properties

Names and Identifiers

• Tris(1-methoxy-2-methyl-2-propoxy)bismuth, 97%
• Bi(OCMe2CH2OMe)3
• Tris(1-methoxy-2-methyl-2-propoxy)bismuth

• Inchi： 1S/3C5H11O2.Bi/c3*1-5(2,6)4-7-3;/h3*4H2,1-3H3;/q3*-1;+3
• InChI Key： CUYORGNTEMJARP-UHFFFAOYSA-N
• SMILES： [Bi](OC(C)(C)COC)(OC(C)(C)COC)OC(C)(C)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Tris(1-methoxy-2-methyl-2-propoxy)bismuth

Comprehensive Overview of Tris(1-methoxy-2-methyl-2-propoxy)bismuth (CAS No. 149101-11-1)

Tris(1-methoxy-2-methyl-2-propoxy)bismuth (CAS No. 149101-11-1) is a specialized organobismuth compound that has garnered significant attention in advanced chemical synthesis and material science. This compound, characterized by its unique molecular structure, is increasingly utilized in catalysis, polymer stabilization, and high-performance coatings. Its methoxy and propoxy functional groups contribute to its solubility in organic solvents, making it a versatile reagent in modern laboratories.

In recent years, the demand for organobismuth compounds like Tris(1-methoxy-2-methyl-2-propoxy)bismuth has surged due to their low toxicity and eco-friendly profile compared to traditional heavy metal alternatives. Researchers are exploring its applications in green chemistry and sustainable manufacturing, aligning with global trends toward environmentally responsible practices. The compound’s stability under mild conditions also makes it a candidate for photocatalysis and OLED technology, addressing growing interest in renewable energy and display innovations.

The synthesis of Tris(1-methoxy-2-methyl-2-propoxy)bismuth involves precise control of reaction parameters to ensure high purity and yield. Its CAS No. 149101-11-1 serves as a critical identifier for regulatory compliance and safety data sheets (SDS). Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its structural integrity, a topic frequently searched by quality control professionals and synthetic chemists.

One of the most discussed applications of this compound is its role in polyurethane foams and epoxy resins, where it acts as a catalyst or additive to enhance thermal stability. Industry forums and academic publications often highlight its potential to replace conventional catalysts, addressing concerns about volatile organic compounds (VOCs) and workplace safety. This aligns with search trends around "non-toxic catalysts" and "high-efficiency additives."

From a commercial perspective, suppliers of Tris(1-methoxy-2-methyl-2-propoxy)bismuth emphasize its shelf life and compatibility with industrial-scale processes. FAQs from procurement specialists often focus on storage conditions (e.g., inert atmospheres) and handling protocols, reflecting the need for clear technical guidance. The compound’s hydrolytic stability is another key advantage, reducing waste and improving cost-efficiency in production lines.

Looking ahead, the integration of CAS No. 149101-11-1 into nanomaterial research and biocompatible coatings is an emerging frontier. Its potential in medical device coatings and electronics encapsulation is under active investigation, tapping into booming markets for minimally invasive healthcare and wearable technology. These applications resonate with search queries like "biocompatible polymers" and "advanced material solutions."

In summary, Tris(1-methoxy-2-methyl-2-propoxy)bismuth represents a cutting-edge solution at the intersection of chemistry and sustainability. Its multifaceted applications, coupled with stringent quality standards, position it as a valuable asset for researchers and industries alike. As innovation accelerates, this compound is poised to play a pivotal role in shaping the future of smart materials and eco-conscious chemistry.